Cas no 4661-46-5 (Benzenediazonium, 2-carboxy-, chloride)

• Product Name: Benzenediazonium, 2-carboxy-, chloride
• CAS No: 4661-46-5
• MF: C₇H₅ClN₂O₂
• MW: 184.579800367355
• CID: 1522578
• PubChem ID: 10932119
• Update Time: 2025-04-21

Benzenediazonium, 2-carboxy-, chloride Chemical and Physical Properties

Names and Identifiers

• Benzenediazonium, 2-carboxy-, chloride
• 2-carboxybenzenediazonium,chloride
• DTXSID40448760
• 4661-46-5
• o-carboxybenzenediazonium chloride

• Inchi： 1S/C7H4N2O2.ClH/c8-9-6-4-2-1-3-5(6)7(10)11;/h1-4H;1H
• InChI Key： YUBVOYPQDQDAOC-UHFFFAOYSA-N
• SMILES： [Cl-].OC(C1C=CC=CC=1[N+]#N)=O

Computed Properties

• Exact Mass: 178.9649
• Monoisotopic Mass: 184.0039551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 206
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.4Ų

Experimental Properties

• PSA: 65.12